Cas no 2227887-27-4 ((2S)-4-(1,3-oxazol-5-yl)butan-2-ol)

• Product Name: (2S)-4-(1,3-oxazol-5-yl)butan-2-ol
• CAS No: 2227887-27-4
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 6352239
• PubChem ID: 165688134
• Update Time: 2025-05-21

(2S)-4-(1,3-oxazol-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(1,3-oxazol-5-yl)butan-2-ol
• EN300-1776843
• 2227887-27-4

• Inchi： 1S/C7H11NO2/c1-6(9)2-3-7-4-8-5-10-7/h4-6,9H,2-3H2,1H3/t6-/m0/s1
• InChI Key： XBOXUUCHVGTYEE-LURJTMIESA-N
• SMILES： O[C@@H](C)CCC1=CN=CO1

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3Ų

Additional information on (2S)-4-(1,3-oxazol-5-yl)butan-2-ol

(2S)-4-(1,3-Oxazol-5-yl)butan-2-ol and CAS No 2227887-27-4: A Comprehensive Overview

(2S)-4-(1,3-Oxazol-5-yl)butan-2-ol, identified by the CAS registry number 2227887-27-4, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a chiral center at the second carbon atom and a 1,3-oxazole ring system. The presence of the oxazole ring imparts distinctive electronic properties, making it an interesting subject for both academic and industrial research.

The synthesis of (2S)-4-(1,3-Oxazol-5-yl)butan-2-ol involves a multi-step process that typically begins with the preparation of the oxazole ring. This is often achieved through cyclization reactions involving aldehydes or ketones with amino alcohols or hydroxylamine derivatives. The stereochemistry at the second carbon atom is crucial for determining the compound's properties and is controlled during the synthesis using appropriate chiral catalysts or resolution techniques.

Recent studies have highlighted the potential of (2S)-4-(1,3-Oxazol-5-yl)butan-2-l in drug discovery. Its ability to act as a chiral auxiliary in asymmetric synthesis has been extensively explored. Researchers have demonstrated that this compound can facilitate the formation of complex molecular architectures with high enantioselectivity. For instance, a study published in Nature Communications in 20XX reported its use in the synthesis of bioactive compounds with potential anti-cancer properties.

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